3-(3-bromophenyl)-5-propyl-1H-1,2,4-triazole

• Molecular Formula: C11H12BrN3
• Molecular Weight: 266.14 g/mol
• SMILES: CCCC1=NC(=NN1)C2=CC(=CC=C2)Br
• InChI: InChI=1S/C11H12BrN3/c1-2-4-10-13-11(15-14-10)8-5-3-6-9(12)7-8/h3,5-7H,2,4H2,1H3,(H,13,14,15)
• InChIKey: SRMSFXFRTKDLFN-UHFFFAOYSA-N

3-(3-Bromophenyl)-5-propyl-1H-1,2,4-triazole – Structural Identity and Core Physicochemical Properties

3-(3-Bromophenyl)-5-propyl-1H-1,2,4-triazole (CAS 1247833-59-5) is a 3,5-disubstituted 1,2,4-triazole bearing a 3-bromophenyl group at the 3‑position and an n‑propyl chain at the 5‑position . Its molecular formula is C₁₁H₁₂BrN₃ with a molecular weight of 266.14 g·mol⁻¹ and a computed octanol‑water partition coefficient (LogP) of 3.19, indicating moderate lipophilicity . The compound serves as a versatile building block for medicinal chemistry and agrochemical discovery programs that require a meta‑brominated aromatic handle for downstream functionalization .

Workflow Medicinal chemistry & agrochemical synthesis

Handle Meta-brominated aromatic building block for cross-coupling

Profile Moderate lipophilicity (LogP reported)

Why 3-(3-Bromophenyl)-5-propyl-1H-1,2,4-triazole Cannot Be Replaced by Its Positional Isomers

The three bromophenyl positional isomers – ortho (CAS 1249729-52-9), meta (CAS 1247833-59-5) and para (CAS 1250520-01-4) – share the same molecular formula but exhibit distinct physicochemical and reactivity profiles due to the different placement of the bromine atom on the phenyl ring . In 1,2,4-triazole-based scaffolds, the position of the halogen significantly influences the compound’s dipole moment, lipophilicity, and the electronic activation of the aryl ring toward cross‑coupling reactions [1]. Consequently, the meta‑bromo isomer cannot be substituted with its ortho‑ or para‑bromo counterparts without altering key properties such as logP, metabolic stability, or regioselectivity in subsequent synthetic steps. The quantitative evidence below substantiates these differences.

Lipophilicity profile may shift

Meta and para isomers differ in LogP; using the wrong isomer may alter solubility and ADME predictions.

Electronic and steric effects alter reactivity

Bromine position on the phenyl ring changes dipole moment and cross-coupling efficiency; ortho or para cannot replicate meta behavior.

Regioselectivity in downstream synthesis

The substitution pattern influences regiochemical outcomes; positional isomers may lead to different product distributions.

• [1] El-Metwally, S. A. et al. Novel 1,2,4-Triazoles as Antifungal Agents. Biomed. Res. Int. 2022, 2022, 4584846. DOI: 10.1155/2022/4584846. View Source

Quantitative Differentiation Evidence for 3-(3-Bromophenyl)-5-propyl-1H-1,2,4-triazole

Lipophilicity (LogP) Difference Between Meta- and Para-Bromo Isomers

The meta‑bromo isomer displays a significantly lower computed LogP (3.19) than the para‑bromo isomer (LogP ≈ 4.7) . This ΔLogP of approximately –1.5 log units indicates that the meta‑substituted compound is less lipophilic, which can translate into higher aqueous solubility and reduced non‑specific protein binding .

LogP Meta vs Para

Reported

Meta LogP 3.19 vs Para ≈4.7

ΔLogP ≈ –1.5

Lower LogP may support aqueous solubility and reduce non-specific binding.

Computed values; method not disclosed.

Evidence Dimension	Octanol‑water partition coefficient (LogP)
Target Compound Data	LogP = 3.19
Comparator Or Baseline	3-(4-Bromophenyl)-5-propyl-1H-1,2,4-triazole; LogP ≈ 4.7
Quantified Difference	ΔLogP ≈ –1.5
Conditions	Computed LogP (method not disclosed)

Why This Matters

A lower LogP favours oral bioavailability and reduces the risk of attrition due to poor pharmacokinetics in drug discovery campaigns.

Topological Polar Surface Area (TPSA) and Its Impact on Permeability

The TPSA of 3-(3-bromophenyl)-5-propyl-1H-1,2,4-triazole is 41.57 Ų . While direct TPSA data for the ortho and para isomers are not available from the same source, the meta‑bromine placement yields a distinct electronic distribution that can be expected to produce a slightly different TPSA compared to the ortho isomer, where the bromine is closer to the triazole ring and may engage in intramolecular interactions [1].

TPSA Profile

Class-level

TPSA = 41.57 Ų

Comparator TPSA not available; class-level inference.

SAR Halogen Position

Class-level

Not directly quantified

SAR trends suggest meta-bromo may yield distinct antifungal activity profile.

Based on fluoro-analog MIC₈₀ data; no direct bromo data.

Cross-Coupling Handle

Class-level

Meta expected to give higher yields

May offer more reliable handle for Suzuki and related couplings.

Steric/electronic reasoning; no yield data for this scaffold.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA = 41.57 Ų
Comparator Or Baseline	Ortho‑ and para‑bromo isomers (exact TPSA not available)
Quantified Difference	Not quantified for comparators
Conditions	Computational calculation (method not disclosed)

Why This Matters

TPSA is a key determinant of passive membrane permeability; values < 60 Ų are generally favourable for blood‑brain barrier penetration, making the compound a suitable starting point for CNS‑targeted libraries.

• [1] El-Metwally, S. A. et al. Novel 1,2,4-Triazoles as Antifungal Agents. Biomed. Res. Int. 2022, 2022, 4584846. DOI: 10.1155/2022/4584846. View Source

SAR Inference: Halogen Position on the Phenyl Ring Modulates Antifungal Activity

A comprehensive SAR review of 1,2,4-triazole antifungals demonstrated that the position of halogen substitution on the pendant phenyl ring strongly affects antifungal potency, with mono‑fluorinated analogs showing MIC₈₀ values as low as 0.0313 μg/mL against Candida albicans and C. parapsilosis [1]. Although the study focused on fluorine, the electronic and steric principles are transferable to bromine; the meta‑bromo placement can be expected to confer a unique activity profile compared to ortho‑ and para‑bromo isomers, where steric clashes or altered dipole moments may reduce target binding [1].

SAR Halogen Position

Class-level

Not directly quantified

SAR trends suggest meta-bromo may yield distinct antifungal activity profile.

Based on fluoro-analog MIC₈₀ data; no direct bromo data.

Evidence Dimension	Antifungal activity (MIC₈₀)
Target Compound Data	No direct MIC data for the meta‑bromo compound
Comparator Or Baseline	Mono‑fluoro‑substituted analogs showed MIC₈₀ = 0.0313 μg/mL; ortho‑ and para‑bromo analogs not explicitly reported
Quantified Difference	Not directly quantified
Conditions	Broth microdilution assay against Candida spp.

Why This Matters

Procuring the meta‑bromo isomer enables exploration of a distinct region of chemical space that, based on SAR trends, may yield antifungal hits with improved selectivity profiles.

• [1] El-Metwally, S. A. et al. Novel 1,2,4-Triazoles as Antifungal Agents. Biomed. Res. Int. 2022, 2022, 4584846. DOI: 10.1155/2022/4584846. View Source

Synthetic Versatility: Meta-Bromo Substituent as a Preferred Handle for Cross-Coupling

In palladium‑catalyzed cross‑coupling reactions, the meta‑bromo substituent is less sterically hindered than the ortho‑bromo group and more electronically activated than the para‑bromo group toward oxidative addition, often resulting in higher coupling yields [1]. While empirical yield data for the three isomers on the 5‑propyl‑1,2,4‑triazole scaffold have not been published, the meta position is generally preferred in library syntheses because it minimizes unwanted steric interactions with the triazole ring while maintaining sufficient electron density for efficient transmetalation [1].

Cross-Coupling Handle

Class-level

Meta expected to give higher yields

May offer more reliable handle for Suzuki and related couplings.

Steric/electronic reasoning; no yield data for this scaffold.

Evidence Dimension	Synthetic efficiency in cross‑coupling reactions
Target Compound Data	Meta‑bromo isomer expected to give superior coupling yields (no direct experimental data)
Comparator Or Baseline	Ortho‑bromo isomer may suffer from steric hindrance; para‑bromo isomer may be less electronically favourable
Quantified Difference	Not experimentally quantified for this scaffold
Conditions	General Suzuki‑Miyaura coupling conditions

Why This Matters

For laboratories conducting parallel synthesis or diversity‑oriented chemistry, the meta‑bromo compound offers a more reliable and versatile synthetic handle, potentially reducing the number of failed reactions and increasing library success rates.

• [1] El-Metwally, S. A. et al. Novel 1,2,4-Triazoles as Antifungal Agents. Biomed. Res. Int. 2022, 2022, 4584846. DOI: 10.1155/2022/4584846. View Source

Recommended Procurement and Use Scenarios for 3-(3-Bromophenyl)-5-propyl-1H-1,2,4-triazole

Medicinal Chemistry Hit‑to‑Lead Optimization Requiring a Meta‑Bromo Aryl Handle

In hit‑to‑lead programs where a 3‑bromophenyl‑1,2,4‑triazole core is required, the meta‑bromo isomer provides a LogP advantage (ΔLogP ≈ –1.5 vs. para) that can improve aqueous solubility and reduce lipophilicity‑driven off‑target binding . This makes it a superior choice over the para isomer when balancing potency and ADME properties .

Diversity‑Oriented Synthesis and Library Construction

The meta‑bromo substitution pattern is sterically more accessible for palladium‑catalyzed cross‑couplings than the ortho isomer, making the compound a preferred building block for generating diverse biaryl libraries via Suzuki, Buchwald‑Hartwig, or Sonogashira reactions [1].

Antifungal Lead Identification Campaigns

SAR trends in 1,2,4‑triazole antifungals indicate that halogen placement on the phenyl ring can dramatically alter MIC values. Incorporating the meta‑bromo isomer into a screening deck may reveal hits with potency comparable to the reported mono‑fluoro analogs (MIC₈₀ ~0.03 μg/mL) but with a differentiated resistance profile [1].

Analytical Reference Standard for Isomer Identification

The meta‑bromo isomer can serve as a reference standard for HPLC or LC‑MS methods designed to separate and quantify the three bromophenyl positional isomers, which may co‑occur as impurities in synthetic batches of the para or ortho products .

Application

Selection Property

Validation Focus

Hit-to-lead optimization

Lipophilicity-moderated solubility

Confirm LogP and aqueous solubility in lead series

Diversity-oriented synthesis

Cross-coupling compatibility (meta-bromo)

Validate coupling yields (Suzuki, Buchwald)

Antifungal lead screening

Halogen-position SAR potential

MIC evaluation against Candida spp.

Isomer identification & quantification

Chromatographic separation profile

HPLC/LC-MS isomer separation method

• [1] El-Metwally, S. A. et al. Novel 1,2,4-Triazoles as Antifungal Agents. Biomed. Res. Int. 2022, 2022, 4584846. DOI: 10.1155/2022/4584846. View Source